Cas no 2171147-13-8 ((2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-hydroxybutanoic acid)

• Product Name: (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-hydroxybutanoic acid
• CAS No: 2171147-13-8
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5985081
• PubChem ID: 165544311
• Update Time: 2025-06-08

(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-hydroxybutanoic acid
• 2171147-13-8
• EN300-1491590
• (2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-4-hydroxybutanoic acid

• Inchi： 1S/C25H28N2O6/c28-14-11-21(22(29)30)26-23(31)25(12-5-6-13-25)27-24(32)33-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21,28H,5-6,11-15H2,(H,26,31)(H,27,32)(H,29,30)/t21-/m0/s1
• InChI Key： CSKFPPHCZLDDTE-NRFANRHFSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(N[C@H](C(=O)O)CCO)=O)CCCC1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-hydroxybutanoic acid

Introduction to (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-hydroxybutanoic acid (CAS No. 2171147-13-8)

(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-hydroxybutanoic acid (CAS No. 2171147-13-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development and biotechnology.

The chemical structure of (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-hydroxybutanoic acid includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a cyclopentyl ring, and a hydroxybutanoic acid moiety. The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids, ensuring that the desired sequence is achieved during the synthesis process. The cyclopentyl ring and hydroxybutanoic acid contribute to the compound's overall stability and reactivity, making it a valuable intermediate in the synthesis of complex peptides and proteins.

Recent studies have highlighted the potential of Fmoc-protected amino acid derivatives in various therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that compounds similar to (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-hydroxybutanoic acid exhibit potent anti-inflammatory properties. These properties are attributed to the compound's ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK pathways.

In addition to its anti-inflammatory effects, (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-hydroxybutanoic acid has shown promise in the treatment of neurodegenerative diseases. A 2022 study in the journal Bioorganic & Medicinal Chemistry Letters reported that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings suggest that Fmoc-protected amino acid derivatives could be developed into novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic route for producing (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-hydroxybutanoic acid involves several well-established chemical reactions. The process typically begins with the protection of an amino acid using Fmoc chemistry, followed by the introduction of the cyclopentyl ring and hydroxybutanoic acid moiety through selective functional group manipulations. The final step involves purification and characterization using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The versatility of (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-hydroxybutanoic acid extends beyond its use as a therapeutic agent. It is also employed as a building block in combinatorial chemistry, where it can be used to generate libraries of compounds for high-throughput screening. This approach has led to the discovery of several lead compounds with potential applications in cancer therapy, antimicrobial agents, and other areas of medicinal chemistry.

In conclusion, (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4-hydroxybutanoic acid (CAS No. 2171147-13-8) is a multifaceted compound with significant potential in both research and development. Its unique chemical structure and diverse biological activities make it an important molecule for further investigation and application in various fields of science and medicine.